BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Aminoindane Hydrochloride basic properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |
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An In-depth Technical Guide to the Core Properties of 1-Aminoindane Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Aminoindane Hydrochloride is a rigid analogue of amphetamine and a member of the
aminoindane class of compounds. It serves as a crucial tool in neuroscience and
pharmacology, primarily recognized for its role as a reversible inhibitor of monoamine oxidase
(MAO). This guide provides a comprehensive overview of its fundamental chemical and
physical properties, delves into its pharmacological profile, outlines common synthetic and
analytical methodologies, and discusses its applications and safety considerations. By
synthesizing technical data with practical insights, this document aims to equip researchers and
drug development professionals with the core knowledge required for the effective utilization of
1-Aminoindane Hydrochloride in a laboratory setting.

Introduction

The study of psychoactive compounds and their mechanisms of action has been a cornerstone
of neuroscience research. Within this field, the aminoindane class of molecules has garnered
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significant interest due to its unique structural and functional properties. 1-Aminoindane
Hydrochloride, as a key member of this family, offers a valuable scaffold for understanding
neurotransmitter modulation. Its primary significance lies in its activity as a reversible inhibitor
of monoamine oxidase (MAO), an enzyme critical for the degradation of monoamine
neurotransmitters like serotonin, dopamine, and norepinephrine. This inhibitory action makes it
an invaluable research chemical for investigating the roles of these neurotransmitter systems in
various physiological and pathological processes. This guide provides a detailed exploration of
its essential characteristics to support its application in research and development.

Chemical and Physical Properties

A thorough understanding of a compound's chemical and physical properties is foundational to
its application in research. These properties dictate its handling, storage, and behavior in
experimental systems.

o Chemical Structure: 1-Aminoindane Hydrochloride is the hydrochloride salt of 1-
Aminoindane. The indane framework consists of a benzene ring fused to a cyclopentane
ring. The amine group at the first position of the cyclopentane ring is the key functional group
responsible for its biological activity.

e Molecular Formula: CoH12CIN
e CAS Number: 3459-05-8
e Molar Mass: 169.65 g/mol

The core physicochemical data for 1-Aminoindane Hydrochloride are summarized in the
table below.
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Property Value Source

Molecular Formula CoH12CIN PubChem

Molar Mass 169.65 g/mol PubChem

Appearance White to off-white crystalline Common knowledge
powder

Melting Point 224-228 °C (435-442 °F) PubChem

Solubility Soluble in water Common knowledge

pKa (Data not readily available)

Pharmacology

The pharmacological profile of 1-Aminoindane Hydrochloride is centered on its interaction
with the monoamine oxidase enzymes.

Mechanism of Action

1-Aminoindane Hydrochloride functions as a reversible inhibitor of both isoforms of
monoamine oxidase, MAO-A and MAO-B. These enzymes are located in the outer
mitochondrial membrane and are responsible for the oxidative deamination of
neurotransmitters. By inhibiting MAO, 1-Aminoindane Hydrochloride prevents the breakdown
of monoamines, leading to an increase in their synaptic concentrations. This mechanism is
central to its effects on the central nervous system. Its non-selective nature, inhibiting both
MAO-A and MAO-B, makes it a useful tool for studying the global effects of increased
monoamine levels.
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Caption: Mechanism of MAO inhibition by 1-Aminoindane Hydrochloride.

Pharmacokinetics (ADME)

Detailed pharmacokinetic data for 1-Aminoindane Hydrochloride is not extensively published
in publicly available literature. However, based on its structure as a small, water-soluble amine
salt, general assumptions can be made:

o Absorption: Likely to be well-absorbed from the gastrointestinal tract if administered orally, a
common characteristic of small molecule amine salts.

 Distribution: Expected to cross the blood-brain barrier to exert its effects on the central
nervous system.

e Metabolism: Anticipated to undergo metabolism in the liver, potentially through pathways
such as N-dealkylation or ring hydroxylation, common for amphetamine-like structures.
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o Excretion: The parent compound and its metabolites are likely excreted primarily through the
kidneys.

Synthesis and Characterization
Synthetic Routes

A common laboratory-scale synthesis of 1-Aminoindane involves the reduction of 1-indanone
oxime. This process typically starts with 1-indanone, which is converted to its oxime derivative,
followed by a reduction step to yield the final amine. The hydrochloride salt is then formed by
treating the free base with hydrochloric acid.

Oximation Reduction Salt Formation
(e.g., NH20OH-HCI) _ (e.g., Na/Ethanol) _ | 1-Aminoindane HCI
(Free Base)

1-Indanone 1-Indanone Oxime 1-Aminoindane HCI

Click to download full resolution via product page

Caption: Simplified synthetic workflow for 1-Aminoindane Hydrochloride.

Analytical Methods

Ensuring the purity and identity of 1-Aminoindane Hydrochloride is critical for experimental
reproducibility. High-performance liquid chromatography (HPLC) is a standard method for this
purpose.

Experimental Protocol: HPLC Purity Analysis
e Preparation of Standard Solution:

o Accurately weigh approximately 10 mg of 1-Aminoindane Hydrochloride reference
standard.

o Dissolve in a suitable diluent (e.g., 50:50 acetonitrile:water) to a final concentration of 0.5
mg/mL.

o Sonicate briefly to ensure complete dissolution.
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e Preparation of Sample Solution:

o Prepare the sample to be tested at the same concentration as the standard solution using
the same diluent.

e Chromatographic Conditions:
o Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 um particle size).

o Mobile Phase: A gradient elution may be used, for example, starting with 95% Water (with
0.1% formic acid) and 5% Acetonitrile (with 0.1% formic acid), ramping to a higher organic
concentration. An isocratic method may also be suitable.

o Flow Rate: 1.0 mL/min.
o Column Temperature: 30 °C.
o Detection: UV at 254 nm.
o Injection Volume: 10 pL.
e Analysis:
o Inject the standard solution to determine the retention time of the main peak.
o Inject the sample solution.

o Calculate the purity of the sample by comparing the area of the main peak to the total area
of all peaks in the chromatogram (Area Percent method).

Applications in Research and Drug Development

1-Aminoindane Hydrochloride is primarily used as a research chemical in pharmacological
and neuroscience studies. Its ability to non-selectively inhibit MAO allows researchers to
investigate the downstream effects of elevated monoamine levels in various experimental
models, including in vitro cell cultures and in vivo animal studies. It can also serve as a
reference standard in the development of novel, more selective MAO inhibitors. While its non-
selective profile limits its therapeutic potential due to a higher risk of side effects compared to
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modern selective inhibitors, its study has contributed to the broader understanding of MAO
inhibitor pharmacology.

Safety, Handling, and Storage

As with any biologically active compound, proper safety and handling procedures are
paramount.

o Safety: 1-Aminoindane Hydrochloride is a potent psychoactive substance. It should be
handled by trained personnel in a controlled laboratory environment. Users should consult
the Material Safety Data Sheet (MSDS) before use. Personal Protective Equipment (PPE),
including gloves, lab coat, and safety glasses, is mandatory.

e Handling: Avoid inhalation of dust and contact with skin and eyes. Use a chemical fume hood
when handling the solid material.

o Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed and
protected from light to ensure long-term stability.

Conclusion

1-Aminoindane Hydrochloride remains a compound of significant interest for its well-defined
role as a non-selective, reversible MAO inhibitor. Its rigid chemical structure and predictable
pharmacological action make it an excellent tool for probing the complexities of the
monoaminergic systems. This guide has provided a foundational understanding of its
properties, from its basic chemical identity to its practical application and handling. For
researchers in pharmacology and drug development, 1-Aminoindane Hydrochloride serves
as both a valuable research probe and a structural benchmark in the ongoing quest for more
refined modulators of neurochemical pathways.
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o To cite this document: BenchChem. [1-Aminoindane Hydrochloride basic properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1273278/docs#1-aminoindane-hydrochloride-basic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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